(3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: [3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C18H23N3O5S2/c1-25-14-4-3-5-15-16(14)19-18(27-15)26-13-10-20(11-13)17(22)12-6-8-21(9-7-12)28(2,23)24/h3-5,12-13H,6-11H2,1-2H3
• InChI Key: BMNXRRJOLYHZNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)C4CCN(CC4)S(=O)(=O)C
• Molecular Formula: C18H23N3O5S2
• Molecular Weight: 425.5 g/mol

Description

(3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C18H23N3O5S2 and its molecular weight is 425.52. The purity is usually 95%.
BenchChem offers high-quality (3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The synthesis of various benzothiazole derivatives, including those with structural similarities to the specified compound, has been explored for antimicrobial applications. These compounds have shown variable and modest activity against bacteria and fungi, indicating their potential as templates for developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anticancer Evaluation

• Derivatives of similar structural compounds have been synthesized and evaluated for anticancer activity. This research direction aims at discovering novel compounds that can be effectively used in cancer treatment by targeting specific cellular pathways or mechanisms (Gouhar & Raafat, 2015).

Catalytic Applications

• The encapsulation of molybdenum(VI) complexes with thiazole-hydrazone ligands, related in structure to the compound of interest, in zeolites has been studied. These encapsulated complexes serve as efficient and reusable catalysts for the oxidation of primary alcohols and hydrocarbons, showcasing their potential in industrial and synthetic chemistry applications (Ghorbanloo & Alamooti, 2017).

Environmental Biotechnology

• Research has also delved into the biodegradation and metabolic processes involving methanol and methoxybenzoate compounds by bacteria, demonstrating the environmental and biotechnological relevance of these compounds in the breakdown and recycling of organic pollutants (Donnelly & Dagley, 1980).